
Application Notes and Protocols for NW16
Electrical Feedthroughs in Vacuum Systems

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NW16

Cat. No.: B15613197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper selection,

installation, and testing of NW16 electrical feedthroughs used to transmit electrical signals into

a vacuum environment. Adherence to these guidelines is critical for maintaining vacuum

integrity and ensuring reliable signal transmission in sensitive research and development

applications.

Introduction to NW16 Electrical Feedthroughs
NW16 electrical feedthroughs are essential components for any vacuum system requiring the

transmission of electrical power or signals from the atmosphere to the vacuum chamber. The

"NW16" designation refers to the flange size, specifically a Klein Flange (KF) with a nominal

inner diameter of 16mm, a standard in high-vacuum systems.[1] These feedthroughs are

utilized in a vast array of applications, including electron microscopy, surface analysis,

semiconductor processing, and in-vacuum coating.[1][2]

The core function of an electrical feedthrough is to provide one or more conductive paths into

the vacuum chamber while maintaining a hermetic seal.[3] They are typically constructed with

conductive pins sealed in an insulating material, often a high-purity alumina ceramic, which is

then bonded to a stainless steel NW16 flange.[2][4][5] This robust construction allows for

operation in high vacuum (HV) and, with appropriate cleaning and handling, ultra-high vacuum

(UHV) environments.[2][4]
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Types of NW16 Electrical Feedthroughs
NW16 electrical feedthroughs are available in several types, each designed for specific signal

and power requirements. The primary categories are:

Power Feedthroughs: Designed to transmit higher voltages and currents for powering

components within the vacuum chamber, such as heaters or electron emitters.[1]

Instrumentation (Multipin) Feedthroughs: These provide multiple, low-power signal lines and

are ideal for connecting to sensors, detectors, and other measurement devices inside the

vacuum chamber.[1][6]

Coaxial Feedthroughs: These are designed to transmit high-frequency signals while

providing shielding against electromagnetic interference, crucial for sensitive measurements.

[6]

Thermocouple Feedthroughs: Specifically designed with pins made from thermocouple

materials (e.g., Type K) to allow for accurate temperature measurements within the vacuum

environment.[2]

Quantitative Data and Specifications
The selection of an appropriate NW16 electrical feedthrough is dictated by the specific

experimental requirements. The following tables summarize key quantitative data for different

types of feedthroughs.

Table 1: Power Feedthroughs
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Parameter Specification Example Models

Voltage Rating Up to 10 kV DC[1]
Ideal Vacuum Power

Feedthrough[1]

Current Rating Up to 50 A[7]
Pfeiffer Vacuum MCF-NW-16-

1[7]

Number of Pins 1 to 2
Accu-Glass Products HP-05-

K16[8]

Conductor Material Nickel, OFHC Copper[1][7]

Vacuum Range
Down to 1 x 10⁻⁸ mbar (High

Vacuum)[7]

Temperature Range -20 °C to 200 °C[7]

Flange Material 304 Stainless Steel[7]

Table 2: Instrumentation (Multipin) Feedthroughs

Parameter Specification Example Models

Voltage Rating Up to 1000 V[9]
PELCO NW/KF Electrical

Feedthrough[9]

Current Rating Up to 5 A per pin[10]
Accu-Glass Products 9C-

K16[10]

Number of Pins 4 to 9[9][10]
Pfeiffer Vacuum IFT-NW-16-

8P[11]

Pin Material
Nickel, Gold-plated Ni-Fe

alloy[10][11]

Vacuum Range
Down to 1 x 10⁻⁸ mbar (High

Vacuum)[11]

Temperature Range -20 °C to 200 °C[11]

Flange Material
304 Stainless Steel,

Aluminum[9][11]
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Experimental Protocols
Protocol for Installation of NW16 Electrical
Feedthroughs
Proper installation is critical to prevent leaks and ensure a reliable vacuum seal.

Materials:

NW16 electrical feedthrough

NW16 centering ring with elastomer O-ring (Viton® is common for HV)

NW16 wing nut or hinged clamp

Lint-free wipes

Isopropyl alcohol (or other suitable solvent)

Powder-free gloves

Procedure:

Preparation: Don powder-free gloves to prevent contamination of the sealing surfaces.

Cleaning: Thoroughly clean the sealing surfaces of the feedthrough flange and the mating

port on the vacuum chamber with a lint-free wipe dampened with isopropyl alcohol. Allow the

surfaces to dry completely.

O-ring Inspection: Inspect the O-ring on the centering ring for any cuts, debris, or

imperfections that could compromise the seal. Replace if necessary.

Assembly:

Place the centering ring with the O-ring onto the sealing surface of the vacuum chamber

port.
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Carefully align the NW16 electrical feedthrough with the centering ring and bring the two

flanges together.

Place the NW16 clamp around the mated flanges.

Clamping:

For a wing nut clamp, tighten the nut finger-tight. Then, use a wrench to tighten it an

additional 1/4 to 1/2 turn. Do not overtighten, as this can damage the O-ring and the

flanges.

For a hinged clamp, close the clamp and ensure it is securely latched.

Logical Relationship Diagram: NW16 Feedthrough Installation
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Start: Prepare for Installation

Wear Powder-Free Gloves
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(Feedthrough and Port)
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Centering Ring

Place Centering Ring
on Chamber Port

O-ring OK

Align Feedthrough with
Centering Ring

Mate Flanges
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End: Installation Complete
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Caption: Logical workflow for the installation of an NW16 electrical feedthrough.
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Protocol for Helium Leak Testing
After installation, a helium leak test should be performed to verify the integrity of the vacuum

seal.

Materials:

Vacuum system with a helium leak detector

Helium gas with a fine control valve and nozzle

Procedure:

System Evacuation: Evacuate the vacuum system to the appropriate pressure for the leak

detector to operate effectively.

Leak Detector Integration: Connect the helium leak detector to the vacuum system according

to the manufacturer's instructions.

Background Measurement: Measure the background helium level in the system.

Helium Application:

Slowly and carefully spray a small amount of helium gas around the exterior of the NW16
feedthrough flange seal.

Direct the helium at the sealing interface.

Leak Detection:

Monitor the leak detector for any increase in the helium signal above the background level.

A significant and rapid increase indicates a leak.

Troubleshooting: If a leak is detected, vent the system, disassemble the connection, re-

inspect and clean the components, and reassemble. Repeat the leak test.

Experimental Workflow Diagram: Helium Leak Testing
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Start: Evacuate Vacuum System

Connect Helium Leak Detector
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Apply Helium to Feedthrough Seal
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Leak Detected?

Troubleshoot and Re-test
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End: Seal Verified
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Disassemble, Clean, Reassemble

Click to download full resolution via product page

Caption: Workflow for performing a helium leak test on an NW16 feedthrough.

Protocol for Electrical Signal Integrity Testing
This protocol outlines basic tests to ensure the electrical functionality of the feedthrough.

Materials:
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Multimeter

Insulation tester (megohmmeter)

Signal generator and oscilloscope (for high-frequency applications)

Procedure:

Continuity Test:

Use a multimeter in continuity mode.

For each pin, measure the continuity from the air-side connector to the corresponding

vacuum-side connector or wire.

A continuous signal (audible beep or low resistance reading) confirms the pin is not

broken.

Insulation Resistance Test (Pin-to-Pin):

Use an insulation tester set to an appropriate voltage (do not exceed the feedthrough's

voltage rating).

Measure the resistance between each pin and all other pins.

The resistance should be very high (typically in the gigaohm range or higher), indicating

no short circuits between pins.

Insulation Resistance Test (Pin-to-Flange):

Measure the resistance between each pin and the metal flange of the feedthrough.

The resistance should be very high, confirming proper insulation from ground.

High-Frequency Signal Transmission (for coaxial feedthroughs):

Connect a signal generator to the air-side of the coaxial feedthrough.

Connect an oscilloscope to the vacuum-side.
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Generate a signal at the desired frequency and observe the signal on the oscilloscope.

Check for signal attenuation, distortion, and noise to ensure signal integrity.

Signaling Pathway Diagram: Signal Integrity Testing

Air Side Vacuum Side

Test Equipment
(Multimeter, Signal Gen.) Air-Side Pins NW16 Feedthrough Vacuum-Side PinsInput Signal Measurement Point

(Oscilloscope, etc.)
Output Signal

Click to download full resolution via product page

Caption: Diagram illustrating the signal path for electrical integrity testing.

Troubleshooting
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Issue Possible Cause Solution

Vacuum Leak at Feedthrough

Damaged or dirty O-ring.

Scratched sealing surface.

Improperly tightened clamp.

Replace O-ring. Clean sealing

surfaces. Re-tighten clamp

correctly.

No Electrical Signal (Open

Circuit)

Broken pin in the feedthrough.

Poor connection at the

connector.

Perform a continuity test to

identify the faulty pin. Check

and re-seat connectors.

Replace feedthrough if a pin is

broken internally.

Shorted Electrical Signal

Conductive contamination

between pins. Breakdown of

insulation.

Clean the feedthrough.

Perform an insulation

resistance test. Replace

feedthrough if insulation is

compromised.

Noisy Signal
Improper grounding.

Electromagnetic interference.

Ensure proper grounding of

the vacuum chamber and

instrumentation. Use shielded

cables and coaxial

feedthroughs for sensitive

signals.

Conclusion
NW16 electrical feedthroughs are reliable components for transmitting electrical signals into

vacuum environments. Proper selection based on the required electrical specifications, careful

installation, and thorough testing are paramount to achieving a leak-tight, high-performance

vacuum system. The protocols and data presented in this document provide a comprehensive

guide for researchers and scientists to effectively utilize these essential components in their

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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